Cas no 939-88-8 (Cyclopropanecarboxamide, 2-phenyl-, (1R,2R)-rel-)

• Product Name: Cyclopropanecarboxamide, 2-phenyl-, (1R,2R)-rel-
• CAS No: 939-88-8
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 752440
• PubChem ID: 11263665
• Update Time: 2025-04-19

Cyclopropanecarboxamide, 2-phenyl-, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, 2-phenyl-, (1R,2R)-rel-
• SCHEMBL1224903
• (-)-(1r,2r)-2-phenylcyclopropanecarboxamide
• trans-(-)-2-phenyl-cyclopropanecarboxylic acid amide
• (1R,2R)-2-Phenylcyclopropanecarboxamide
• 58641-87-5
• rel-(1R,2R)-2-Phenylcyclopropanecarboxamide
• DTXSID201262510
• 939-88-8
• TRANS-2-PHENYL-1-CYCLOPROPANECARBOXAMIDE
• trans-(+/-)-2-Phenyl-cyclopropanecarboxylic Acid Amide

• Inchi： 1S/C10H11NO/c11-10(12)9-6-8(9)7-4-2-1-3-5-7/h1-5,8-9H,6H2,(H2,11,12)/t8-,9+/m0/s1
• InChI Key： IOWKRFFHXWDUIS-DTWKUNHWSA-N
• SMILES： O=C([C@@H]1C[C@H]1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.1Ų